Cas no 1207047-06-0 (ethyl {[2-(morpholin-4-yl)-2-(pyridin-3-yl)ethyl]carbamoyl}formate)

• Product name: ethyl {[2-(morpholin-4-yl)-2-(pyridin-3-yl)ethyl]carbamoyl}formate
• CAS No: 1207047-06-0
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 5892286
• PubChem ID: 45497405

ethyl {[2-(morpholin-4-yl)-2-(pyridin-3-yl)ethyl]carbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-((2-morpholino-2-(pyridin-3-yl)ethyl)amino)-2-oxoacetate
• Acetic acid, 2-[[2-(4-morpholinyl)-2-(3-pyridinyl)ethyl]amino]-2-oxo-, ethyl ester
• ethyl {[2-(morpholin-4-yl)-2-(pyridin-3-yl)ethyl]carbamoyl}formate
• F0687-0034
• VU0493955-1
• 1207047-06-0
• ethyl 2-[(2-morpholin-4-yl-2-pyridin-3-ylethyl)amino]-2-oxoacetate
• AKOS024596840

• Inchi： 1S/C15H21N3O4/c1-2-22-15(20)14(19)17-11-13(12-4-3-5-16-10-12)18-6-8-21-9-7-18/h3-5,10,13H,2,6-9,11H2,1H3,(H,17,19)
• InChI Key： PVFGGWOACNZHNW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NCC(N1CCOCC1)C1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 307.15320616g/mol
• Monoisotopic Mass: 307.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: 0.3

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• pka: 11.95±0.46(Predicted)

Additional information on ethyl {[2-(morpholin-4-yl)-2-(pyridin-3-yl)ethyl]carbamoyl}formate

Comprehensive Overview of Ethyl {[2-(Morpholin-4-yl)-2-(Pyridin-3-yl)ethyl]carbamoyl}formate (CAS No. 1207047-06-0)

The compound ethyl {[2-(morpholin-4-yl)-2-(pyridin-3-yl)ethyl]carbamoyl}formate (CAS No. 1207047-06-0) is a synthetic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a morpholine ring, a pyridine moiety, and an ethyl carbamate group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for heterocyclic compounds like ethyl {[2-(morpholin-4-yl)-2-(pyridin-3-yl)ethyl]carbamoyl}formate has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's morpholine and pyridine components are frequently explored in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in personalized medicine and targeted therapy. Its CAS No. 1207047-06-0 is often searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening.

The synthesis of ethyl {[2-(morpholin-4-yl)-2-(pyridin-3-yl)ethyl]carbamoyl}formate typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its carbamate functionality is particularly noteworthy, as it enhances metabolic stability—a critical factor in prodrug development. This property has sparked interest in its application for sustained-release formulations, a hot topic in drug delivery systems.

From an SEO perspective, queries related to "morpholine derivatives in drug discovery" or "pyridine-based carbamates" often lead to discussions about this compound. Its CAS No. 1207047-06-0 is also frequently associated with structure-activity relationship (SAR) studies, a trending subtopic in AI-driven drug discovery. Researchers and manufacturers alike prioritize compounds like this for their scalability and patentability, addressing industry needs for novel chemical entities.

Environmental and green chemistry considerations are increasingly shaping the discourse around such compounds. Ethyl {[2-(morpholin-4-yl)-2-(pyridin-3-yl)ethyl]carbamoyl}formate is being evaluated for biodegradability and synthetic efficiency, reflecting the broader shift toward sustainable pharmaceutical manufacturing. These aspects resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In analytical chemistry, CAS No. 1207047-06-0 is characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Its chromatographic purity is crucial for regulatory compliance, especially in Good Manufacturing Practice (GMP) settings. The compound's logP and pKa values are also critical parameters for ADME (Absorption, Distribution, Metabolism, Excretion) predictions, a focal point in preclinical research.

Future research directions for ethyl {[2-(morpholin-4-yl)-2-(pyridin-3-yl)ethyl]carbamoyl}formate may explore its utility in bioconjugation or as a ligand in catalysis. With the rise of fragment-based drug design, its modular structure could serve as a scaffold for library synthesis. These applications position it as a compound of enduring interest in both academic and industrial laboratories.